Cas no 899980-12-2 (N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide)

• Product Name: N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide
• CAS No: 899980-12-2
• MF: C₂₁H₂₀ClN₃O₂
• MW: 381.855403900146
• CID: 5500929
• Update Time: 2025-07-21

N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide, N-[2-chloro-5-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-
• N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide

• Inchi： 1S/C21H20ClN3O2/c1-13-23-18-9-5-4-8-16(18)21(27)25(13)15-10-11-17(22)19(12-15)24-20(26)14-6-2-3-7-14/h4-5,8-12,14H,2-3,6-7H2,1H3,(H,24,26)
• InChI Key： CTPIDZWWRJBOLZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(N3C(=O)C4=C(N=C3C)C=CC=C4)=CC=C2Cl)=O)CCCC1

Additional information on N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide

N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide: A Comprehensive Overview

N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide, with the CAS number 899980-12-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of quinazoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique structural features of N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide make it a promising candidate for the development of new therapeutic agents.

The quinazoline core in N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide is a key structural element that contributes to its biological activity. Quinazolines are heterocyclic compounds with a fused benzene and pyrimidine ring system. They have been extensively studied for their potential as inhibitors of various enzymes and receptors, particularly in cancer therapy. The chloro substituent at the 2-position of the phenyl ring and the methyl group at the 2-position of the quinazoline ring further enhance the compound's pharmacological profile by modulating its lipophilicity and metabolic stability.

Recent studies have shown that N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide exhibits potent antiproliferative activity against a variety of cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of human breast cancer cells (MCF7) and lung cancer cells (A549) with IC50 values in the low micromolar range. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.

In addition to its antitumor properties, N-2-chloro-5-(2-methyl-4-oxyoquinozalinyl)phenylcyclopentanecarboxamide has also shown promise in other therapeutic areas. A recent study published in the European Journal of Medicinal Chemistry demonstrated that this compound possesses significant anti-inflammatory activity. It was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This dual activity makes N-2-chloro-5-(2-methyl-4-oxyoquinozalinyl)phenylcyclopentanecarboxamide a potential candidate for the treatment of inflammatory diseases and cancer.

The cyclopentanecarboxamide moiety in N-2-chloro-5-(2-methyl-4-oxyoquinozalinyl)phenylcyclopentanecarboxamide is another important structural feature that contributes to its biological activity. Cyclopentanecarboxamides are known for their ability to modulate protein-protein interactions and enzyme activities. In this context, the cyclopentanecarboxamide group may play a crucial role in enhancing the compound's binding affinity to its target proteins, thereby improving its therapeutic efficacy.

From a pharmacokinetic perspective, N-2-chloro-5-(2-methyl-4-oxyoquinozalinyl)phenylcyclopentanecarboxamide has favorable properties that make it suitable for further development as a drug candidate. Preclinical studies have shown that it exhibits good oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the compound can be effectively delivered to its target tissues and maintain therapeutic concentrations over an extended period.

However, like any new chemical entity, N-2-chloro-5-(2-methyl-4-oxyoquinozalinyl)phenylcyclopentanecarboxamide must undergo rigorous preclinical and clinical testing to fully evaluate its safety and efficacy. Current research efforts are focused on optimizing its chemical structure to improve its pharmacological profile further. For example, modifications to the chloro substituent or the methyl group may enhance its potency or reduce potential side effects.

In conclusion, N-2-chloro-5-(2-methyl-4-oxyoquinozalinyl)phenylcyclopentanecarboxamide (CAS number 899980–12–2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of structural features and biological activities makes it an attractive candidate for the development of new therapeutic agents targeting cancer and inflammatory diseases. Ongoing research will continue to elucidate its mechanisms of action and optimize its properties for clinical applications.